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Abstract
Diallylmethylamine (CAS No. 2424-01-3) is a tertiary amine that serves as a versatile and

crucial building block in synthetic chemistry. Characterized by a central methylamino group

flanked by two reactive allyl functionalities, this compound is a key precursor in the synthesis of

various downstream products, including polymers and quaternary ammonium salts. Its unique

structure allows for a range of chemical modifications, making it a valuable intermediate in the

development of new materials and potential therapeutic agents. This guide provides a

comprehensive overview of the chemical and physical properties of diallylmethylamine,

detailed experimental protocols for its synthesis and polymerization, its primary applications,

and essential safety and handling information.

Chemical Identity and Properties
Diallylmethylamine, also known as N,N-Di(2-propenyl)-N-methylamine, is a colorless to yellow

liquid. Its fundamental identifiers and properties are summarized below for quick reference.

Table 1: Chemical Identifiers for Diallylmethylamine
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Identifier Value

CAS Number 2424-01-3[1]

Molecular Formula C₇H₁₃N[2]

Molecular Weight 111.18 g/mol [2]

IUPAC Name N-methyl-N-prop-2-enylprop-2-en-1-amine

Synonyms
N-Methyldiallylamine, N,N-Di(2-propenyl)-N-

methylamine[2]

InChI Key WGESLFUSXZBFQF-UHFFFAOYSA-N

SMILES CN(CC=C)CC=C

EC Number 219-354-4

Table 2: Physical and Chemical Properties of
Diallylmethylamine

Property Value

Appearance Colorless to Yellow Liquid

Boiling Point 111-112 °C (lit.)

Density 0.789 g/mL at 25 °C (lit.)

Refractive Index (n20/D) 1.43 (lit.)

Flash Point 7.2 °C (45.0 °F) - closed cup

Assay ≥97%

Synthesis and Reactivity
Diallylmethylamine is a tertiary amine featuring two allyl groups, which are the primary sites of

its chemical reactivity. These double bonds can undergo a variety of addition reactions, and the

nitrogen atom's lone pair of electrons allows for quaternization.
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General Synthesis Protocol
Diallylmethylamine can be synthesized via the reaction of aqueous methylamine with allyl

chloride. This nucleophilic substitution is often facilitated by a phase transfer catalyst to

improve the reaction between the aqueous and organic phases.

Reaction: CH₃NH₂(aq) + 2(CH₂=CHCH₂Cl) --(Phase Transfer Catalyst)--> (CH₂=CHCH₂)₂NCH₃

+ 2HCl

Methodology:

Reaction Setup: An aqueous solution of methylamine is charged into a reaction vessel

equipped with a stirrer, reflux condenser, and a dropping funnel.

Catalyst Addition: A phase transfer catalyst, such as polyglycol-400, is added to the

methylamine solution.

Allyl Chloride Addition: Allyl chloride is added dropwise to the stirred solution. The reaction is

typically exothermic, and the addition rate may need to be controlled to maintain a desired

temperature.

Reaction: The mixture is heated under reflux for several hours to drive the reaction to

completion.

Workup and Purification: Upon cooling, the organic layer is separated. The aqueous layer

may be extracted with a suitable organic solvent (e.g., diethyl ether) to recover any dissolved

product. The combined organic layers are then washed, dried over an anhydrous salt (e.g.,

MgSO₄), and the solvent is removed under reduced pressure.

Final Purification: The crude product is purified by fractional distillation to yield pure

diallylmethylamine.
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Caption: Workflow for the synthesis of diallylmethylamine.

Key Applications in Research and Development
The bifunctional nature of diallylmethylamine makes it a valuable monomer and intermediate

in polymer chemistry and in the synthesis of specialized molecules.

Polymer Chemistry
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Diallylmethylamine is a key monomer used in radical cyclopolymerization to produce high-

molecular-weight poly(N,N-diallyl-N-methylamine).[3] This process typically involves the

polymerization of a protonated form of the monomer, such as its trifluoroacetate salt, in an

aqueous solution.[1][3] The resulting polymers are water-soluble polyamines with a repeating

pyrrolidinium structure, which have applications in various fields, including as flocculants in

water treatment and as components for functional materials.[4]
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Caption: Pathway for the radical polymerization of diallylmethylamine.

Synthesis of Quaternary Ammonium Salts (QAS)
The tertiary amine group in diallylmethylamine can be readily alkylated in a Menschutkin

reaction to form a variety of quaternary ammonium salts (QAS).[5] These compounds have a

permanent positive charge and are widely studied for their biological activity.

Diallylmethylamine can be used to synthesize:

Diallyldimethylammonium iodide
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Diallylethylmethylammonium bromide

Diallylbenzylmethylammonium chloride

These QAS derivatives are investigated for applications as antimicrobial agents, surfactants,

and phase transfer catalysts.[6][7] The biological activity of QAS is often linked to their ability to

disrupt the cell membranes of bacteria and fungi. While diallylmethylamine itself is not a

primary therapeutic, the compounds derived from it hold potential in drug development,

particularly in the antimicrobial space.[8]
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Caption: Synthetic utility of diallylmethylamine.

Relevance in Drug Development
While direct applications of diallylmethylamine in pharmaceuticals are not widespread, its

derivatives are of significant interest. The diallyl moiety is present in various biologically active

natural compounds, such as diallyl disulfide from garlic, which has been studied for its
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anticancer potential.[9][10] This suggests that incorporating the diallyl structure into novel

molecules could be a strategy for modulating biological activity. Furthermore, the synthesis of

novel QAS from diallylmethylamine provides a platform for developing new antimicrobial

drugs to combat resistant pathogens.[6][8]

Safety and Handling
Diallylmethylamine is a hazardous chemical and must be handled with appropriate safety

precautions in a laboratory setting.

Table 3: GHS Hazard and Safety Information
Category Information

Pictograms GHS02 (Flame), GHS05 (Corrosion)

Signal Word Danger

Hazard Classifications Flammable Liquid 2; Skin Corrosion 1B

Hazard Statements

H225: Highly flammable liquid and vapor.[11]

H314: Causes severe skin burns and eye

damage.[11]

Precautionary Statements

P210: Keep away from heat, sparks, open

flames, hot surfaces. No smoking. P233: Keep

container tightly closed. P280: Wear protective

gloves/protective clothing/eye protection/face

protection. P303+P361+P353: IF ON SKIN (or

hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Storage Class Code 3 (Flammable liquids)

Personal Protective Equipment
Eyeshields, gloves, dust mask type N95 (US), or

suitable respirator.
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Conclusion
Diallylmethylamine is a chemical intermediate with significant utility, particularly in polymer

science and the synthesis of quaternary ammonium compounds. For researchers in drug

development, its value lies in its role as a versatile scaffold for creating novel molecules with

potential biological activity. A thorough understanding of its properties, synthetic routes, and

handling requirements is essential for its safe and effective use in the laboratory. Future

research may further unlock the potential of diallylmethylamine-derived compounds in

materials science and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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